2-[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl]-6-(2-fluoro-4-methoxyphenyl)pyridazin-3(2H)-one

• Molecular Formula: C23H24FN3O4
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methyl]-6-(2-fluoro-4-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C23H24FN3O4/c1-29-17-4-5-18(19(24)12-17)20-6-7-23(28)27(25-20)14-26-9-8-15-10-21(30-2)22(31-3)11-16(15)13-26/h4-7,10-12H,8-9,13-14H2,1-3H3
• InChI Key: PYLFZOYFKRXIFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CN3CCC4=CC(=C(C=C4C3)OC)OC)F

Description

The compound 2-[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl]-6-(2-fluoro-4-methoxyphenyl)pyridazin-3(2H)-one is a pyridazin-3(2H)-one derivative characterized by a fused bicyclic isoquinoline moiety and substituted aryl groups. Its structure features:

• A pyridazin-3(2H)-one core, a nitrogen-containing heterocycle known for diverse bioactivity .
• A 2-fluoro-4-methoxyphenyl group at position 6, introducing halogen and alkoxy groups that modulate lipophilicity and metabolic stability.

Biological Activity

The compound 2-[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl]-6-(2-fluoro-4-methoxyphenyl)pyridazin-3(2H)-one is a synthetic derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure

The molecular formula of the compound is $C_{19}H_{21}F_{1}N_{2}O_{4}$, characterized by a pyridazinone core and isoquinoline moiety. The presence of methoxy and fluoro substituents may influence its pharmacological properties.

The biological activity of this compound is primarily attributed to its interaction with various biological targets:

• COX Inhibition : Preliminary studies indicate that compounds with similar structures exhibit inhibitory activity against cyclooxygenase (COX) enzymes, particularly COX-II, which is implicated in inflammatory processes. The compound's structural features suggest potential COX-II selectivity, which could lead to reduced side effects compared to non-selective NSAIDs .

In Vitro Studies

In vitro assays have shown that compounds related to this structure can exhibit significant anti-inflammatory effects. For example, a related compound demonstrated an IC50 value of 0.52 μM against COX-II, indicating potent inhibitory activity .

In Vivo Studies

In vivo studies are crucial for understanding the therapeutic potential of this compound. A related study found that specific derivatives exhibited up to 64.28% inhibition in inflammation models compared to standard treatments like Celecoxib . This suggests that the compound may offer similar or enhanced efficacy in clinical applications.

Case Studies

• Case Study on Anti-inflammatory Activity :
  A recent study evaluated a series of derivatives based on the isoquinoline structure for their anti-inflammatory properties. Among these, a derivative with a similar backbone showed promising results in reducing edema in animal models. The study highlighted that modifications at the methoxy and fluoro positions significantly influenced anti-inflammatory activity .
• Case Study on COX Selectivity :
  Another study focused on the selectivity of various derivatives towards COX-I and COX-II enzymes. The findings indicated that modifications in the pyridazinone structure could enhance selectivity towards COX-II while minimizing gastrointestinal side effects commonly associated with COX-I inhibition .

Comparative Analysis

The following table summarizes key findings from studies involving similar compounds:

Compound Name	IC50 (COX-II)	Selectivity Index	In Vivo Efficacy
Compound A	0.52 μM	10.73	64.28% inhibition
Compound B	0.78 μM	9.51	57.14% inhibition
Compound C	5.01 μM	>4.24	>70% inhibition

Scientific Research Applications

Structural Overview

The compound features:

• Pyridazinone core : A heterocyclic structure known for its pharmacological properties.
• Dihydroisoquinoline moiety : Associated with neuroactive compounds.
• Fluoro-methoxyphenyl group : Enhances lipophilicity and biological interactions.

Preliminary studies indicate that compounds with similar structural motifs exhibit a range of biological activities:

Activity Type	Description
Anticancer	Compounds with pyridazinone structures have shown efficacy against various cancer cell lines.
Neuroprotective	Isoquinoline derivatives are known for their neuroprotective effects, potentially aiding in neurodegenerative diseases.
Antimicrobial	Some derivatives demonstrate antimicrobial properties against bacterial strains.

Therapeutic Applications

Given its structural characteristics, this compound may have applications in several therapeutic areas:

• Cancer Treatment : The anticancer potential is attributed to its ability to inhibit cancer cell proliferation and induce apoptosis.
• Neurology : Potential use in treating neurodegenerative diseases like Alzheimer's or Parkinson's due to its neuroprotective properties.
• Infectious Diseases : The antimicrobial activity suggests it could be developed into a treatment for bacterial infections.

Comparison with Similar Compounds

Functional Selectivity in Receptor Agonism

Pyridazin-3(2H)-one derivatives exhibit receptor-specific activity depending on substituents:

• N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide (): Acts as a specific FPR2 agonist , inducing calcium mobilization and chemotaxis in neutrophils. The 4-methoxybenzyl group enhances FPR2 selectivity over FPR1 .
• Target Compound : The 2-fluoro-4-methoxyphenyl group may favor interactions with sigma receptors or dopaminergic pathways , as seen in SKF-10,047 (), but this requires experimental validation.

Key Structural Differences :

Compound	Position 2 Substitution	Position 6 Substitution	Receptor Target
Target Compound	6,7-Dimethoxyisoquinolinylmethyl	2-Fluoro-4-methoxyphenyl	Unknown
FPR2 Agonist ()	4-Methoxybenzyl	4-Bromophenyl	FPR2

Insecticidal Activity

Pyridazinones with chloro and aryl substitutions show potent insecticidal effects:

• N-Substituted 5-Chloro-6-phenylpyridazin-3(2H)-ones (): Compounds like 4b and 4h achieved >90% activity against Plutella xylostella at 100 mg/L. The chloro group at position 5 and phenyl at position 6 are critical for bioactivity .
• Target Compound : Lacks chloro substitution but includes a fluoro atom, which may reduce insecticidal potency due to altered electrophilicity.

Multifunctional Agents for Alzheimer’s Disease

2-Aminoalkyl-6-(2-hydroxyphenyl)pyridazin-3(2H)-one derivatives () act as cholinesterase inhibitors and amyloid-β aggregation modulators. The hydroxyphenyl group enhances antioxidant activity, while aminoalkyl chains improve blood-brain barrier penetration .

Anticonvulsant Activity

4-Benzylidene-6-aryl-4,5-dihydropyridazin-3(2H)-ones () showed efficacy against isoniazid-induced convulsions. Chloro and methyl groups on the aryl ring improved activity, with 3d and 3j being most potent .

• Target Compound : The fluoro and methoxy groups may enhance CNS penetration but lack the dihydro ring structure critical for anticonvulsant effects in this series.